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Compound of Interest

2-Fluoro-6-(4-
Compound Name:

fluorophenoxy)benzonitrile
CAS No.: 175204-07-6

Cat. No.: B060534

Get Quote

Executive Summary & Compound Identity

2-Fluoro-6-(4-fluorophenoxy)benzonitrile (CAS: 175204-07-6) is a critical fluorinated building
block and impurity standard.[1] It is primarily utilized in the structural elucidation of diaryl ether
herbicides (e.g., analogs of Cyhalofop or Metamifop) and as a scaffold in medicinal chemistry
for synthesizing enzyme inhibitors.[1]

Its structural uniqueness lies in the 1,2,6-substitution pattern on the benzonitrile core, which
creates a crowded steric environment and distinct electronic shielding effects observable in
NMR spectroscopy.[1]
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Property Data

CAS Number 175204-07-6

Molecular Formula Ci3zH7Fz2NO

Molecular Weight 231.20 g/mol

Appearance White to off-white crystalline solid
Melting Point 73 °C[1]

Solubility Soluble in Chloroform, DMSO, Methanol

Comparative Analysis: Standards & Alternatives

In analytical workflows, this compound is often compared against its regioisomers (impurities)

or its synthetic precursors.[1] Distinguishing these requires precise spectroscopic validation.[1]

Table 1: C . file of |

Compound

Role in Workflow Key Differentiator (NMR/IR)

2-Fluoro-6-(4-

fluorophenoxy)benzonitrile

F NMR: Two distinct signals.[1]
Target Standard IR: Nitrile stretch ~2230 cm™1.

[1]

2,6-Difluorobenzonitrile

H NMR: Highly symmetric

Starting Material triplet/doublet pattern.[1][2]

Lacks phenoxy protons.

4-Fluoro-2-(4-

fluorophenoxy)benzonitrile

Coupling Constants: Different

Regioisomer (Impurity) values due to F position

relative to CN.

4-Fluorophenol

IR: Strong -OH stretch (3200-
Reagent 3600 cm~1).[1] Absent in pure
nitrile product.[1]
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Technical Insight: The Regioisomer Challenge

The most common analytical challenge is distinguishing the target from 4-Fluoro-2-(4-
fluorophenoxy)benzonitrile.[1] Both have the same mass (m/z 231.[1]2) and similar polarity.[1]

e Target (2,6-subst): The fluorine is ortho to the nitrile.[1]

e Isomer (2,4-subst): The fluorine is para to the nitrile (or ortho depending on numbering
convention, but spatially distinct).[1]

o Differentiation: The

C NMR shift of the nitrile carbon (C-CN) is sensitive to the ortho-fluorine substitution due to
the "Ortho Effect."[1]

Spectroscopic Characterization

The following data characterizes the standard. Note that chemical shifts (
) are reported in ppm relative to TMS.
A. Nuclear Magnetic Resonance (NMR)[3]

H NMR (400 MHz, CDCls)

o Benzonitrile Ring (Ring A): The three protons (H3, H4, H5) form a spin system influenced by
the fluorine at C2.[1]

o 7.30 — 7.50 ppm (Multiplet, 1H, H4 - para to CN).[1]
o 6.90 — 7.10 ppm (Multiplet, 2H, H3/H5).[1]
o Diagnostic: Look for a doublet of doublets (dd) caused by
coupling (~8-10 Hz).
¢ Phenoxy Ring (Ring B):
o 7.00 —7.15 ppm (Multiplet, 4H).[1]

o Pattern: Characteristic AA'BB' or AA'’XX' system typical of para-substituted benzenes.[1]
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F NMR (376 MHz, CDCls)
e Signal 1 (Ring A, Ar-F):

-105 to -110 ppm.[1] (Shifted downfield due to electron-withdrawing CN group ortho to it).
e Signal 2 (Ring B, O-Ar-F):

-115 to -120 ppm.[1] (Typical range for para-fluorophenoxy).

C NMR (100 MHz, CDClIs)
¢ Nitrile Carbon (CN):

114 ppm. Appears as a doublet (
Hz) if close to Fluorine, or a weak singlet.[1]

e C-F Carbons: Doublets with large coupling constants (

Hz).[1]

B. Infrared Spectroscopy (FT-IR)[1]

e C=N Stretch: 2230 + 5 cm~? (Sharp, medium intensity).[1] Crucial for confirming the nitrile
group.

e C-F Stretch: 1200 — 1100 cm~1 (Strong).
e C=C Aromatic: 1600, 1580 cm~1.[1]

e C-O-C (Ether): 1250 — 1230 cm~! (Asymmetric stretch).

C. Mass Spectrometry (GC-MS | LC-MS)[1]

e Molecular lon (M+): m/z 231.[3]
e Base Peak: Often m/z 231 (stable aromatic system).

e Fragmentation:
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o [M-F]*: m/z 212.[1]
o [M-CNJ*: m/z 205.[1]

o Cleavage of ether linkage may yield fragments at m/z 122 (fluorobenzonitrile moiety) or
m/z 111 (fluorophenoxy moiety).

Experimental Protocols

Protocol 1: NMR Sample Preparation for Purity
Assessment[1]

e Objective: Quantify purity and confirm regio-selectivity.
e Solvent: CDCIs (Deuterated Chloroform) with 0.03% TMS.
e Concentration: 10-15 mg of standard in 0.6 mL solvent.

e Procedure:

[e]

Weigh 10 mg of 2-Fluoro-6-(4-fluorophenoxy)benzonitrile into a clean vial.

o

Add 0.6 mL CDCls. Sonicate for 30 seconds to ensure complete dissolution.

[¢]

Transfer to a 5mm NMR tube.[1]

[¢]

Acquire

H (16 scans) and

F (unlocked or proton-decoupled, 32 scans).

[e]

Validation: Verify the integration ratio of aromatic protons (Ring Avs Ring B) is 3:4.[1]

Protocol 2: HPLC Purity Check

e Column: C18 Reverse Phase (e.g., 150mm x 4.6mm, 5um).[1]

» Mobile Phase: Acetonitrile : Water (0.1% Formic Acid) Gradient (40:60 to 90:10 over 20 min).
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e Detection: UV at 254 nm.[1]

e Retention Time: Expect elution after the more polar starting materials (2,6-
difluorobenzonitrile) but before non-polar dimers.[1]

Visualization: Synthesis & Identification Workflow

The following diagram illustrates the synthesis pathway and the critical decision points for

identifying the correct standard against its impurities.
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19F NMR: 2 Signals (Target)
vs Different Shifts (Impurity)

Click to download full resolution via product page

Figure 1: Synthesis workflow and critical spectroscopic differentiation point between the target
standard and potential regioisomer impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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